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Compound of Interest

Compound Name: 4-Bromodibenzofuran

Cat. No.: B1267964 Get Quote

This technical guide provides an in-depth overview of the core physical properties of 4-
Bromodibenzofuran, tailored for researchers, scientists, and professionals in drug

development. The document summarizes key quantitative data, details relevant experimental

protocols, and visualizes the characterization workflow.

Core Physical and Chemical Properties
4-Bromodibenzofuran, also known as 4-Bromodibenzo[b,d]furan, is an aromatic organic

compound.[1][2] It serves as a versatile scaffold in organic synthesis, particularly for creating 4-

substituted dibenzofurans which have applications in the development of semiconductors and

OLEDs.

Data Summary
The fundamental physical and chemical data for 4-Bromodibenzofuran are summarized in the

table below. It is important to note that slight variations in reported values, such as for the

melting point, can occur due to differences in experimental conditions and sample purity.
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Property Value Source(s)

Chemical Name 4-Bromodibenzofuran [2][3]

Synonym(s) 4-Bromodibenzo[b,d]furan [1][2]

CAS Number 89827-45-2 [3]

Molecular Formula C₁₂H₇BrO [3]

Molecular Weight 247.09 g/mol

Appearance
Colorless crystalline solid,

Solid
[3]

Melting Point 67-73 °C

67-69 °C [3]

Boiling Point 220 °C (at 40 Torr) [3]

Solubility
Soluble in conventional

organic solvents
[3]

Assay (Purity) 97%

Experimental Protocols for Property Determination
The following sections detail standardized laboratory protocols for determining the key physical

properties of 4-Bromodibenzofuran.

Melting Point Determination
The melting point of a crystalline solid is a critical indicator of purity.[4] Pure compounds

typically exhibit a sharp melting range of 0.5-1.0°C.[4] The capillary method using either a

Thiele tube or a digital melting point apparatus (like a Mel-Temp) is standard.

Methodology: Digital Melting Point Apparatus

Sample Preparation: A small amount of finely powdered, dry 4-Bromodibenzofuran is

packed into a capillary tube to a height of 1-2 mm.[5][6] The tube is tapped gently to ensure

dense packing.
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Apparatus Setup: The capillary tube is placed into the heating block of the apparatus

alongside a calibrated thermometer.[7]

Approximate Determination: A rapid heating rate is used initially to determine an approximate

melting point. This provides a target range for a more accurate measurement.

Accurate Determination: The apparatus is allowed to cool. A fresh sample is prepared and

the block is heated slowly, at a rate of approximately 1-2°C per minute, as the temperature

approaches the expected melting point.[4]

Observation and Recording: The temperature at which the first drop of liquid appears (T₁)

and the temperature at which the entire sample becomes a clear liquid (T₂) are recorded.[7]

The melting point is reported as the range T₁ - T₂.

Boiling Point Determination
The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding

atmospheric pressure.[8][9][10] For small quantities, a micro boiling point determination using a

fusion tube and an inverted capillary is effective.

Methodology: Capillary Method

Sample Preparation: A small amount of 4-Bromodibenzofuran is placed in a fusion tube. A

capillary tube, sealed at one end, is placed inside the fusion tube with its open end

submerged in the sample.[11][12]

Apparatus Setup: The fusion tube assembly is attached to a thermometer. This setup is then

heated uniformly in a heating bath (e.g., a Thiele tube with high-boiling point oil) or an

aluminum block.[11][12]

Heating and Observation: The apparatus is heated slowly and gently.[11] As the boiling point

is approached, a continuous and rapid stream of bubbles will emerge from the open end of

the inverted capillary tube.[11]

Recording the Boiling Point: The heat source is removed, and the apparatus is allowed to

cool slowly. The temperature at which the bubbling stops and the liquid just begins to enter
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the capillary tube is recorded as the boiling point.[10] It is also crucial to record the

barometric pressure, as boiling point is pressure-dependent.[8]

Solubility Determination
Qualitative solubility tests provide valuable information about the polarity and functional groups

present in a molecule.[13] The principle of "like dissolves like" is the guiding rule.[14]

Methodology: Qualitative Solubility Testing

Sample Preparation: In a series of small, clean test tubes, place approximately 25 mg of 4-
Bromodibenzofuran.[13]

Solvent Addition: To each tube, add 0.75-1 mL of a different test solvent (e.g., water, diethyl

ether, 5% NaOH, 5% HCl, concentrated H₂SO₄) in small portions.[13][14]

Mixing and Observation: After each addition, the test tube is shaken vigorously for 10-60

seconds.[13][14] The sample is observed to determine if it is soluble (dissolves completely),

partially soluble, or insoluble (none dissolves).[14]

Interpretation:

Solubility in Water: Indicates the presence of highly polar functional groups. Given its

structure, 4-Bromodibenzofuran is expected to be insoluble in water.

Solubility in Diethyl Ether: Suggests the compound is a non-polar or weakly polar organic

molecule. 4-Bromodibenzofuran is expected to be soluble.

Solubility in 5% NaOH/5% NaHCO₃: Indicates an acidic functional group.

Solubility in 5% HCl: Indicates a basic functional group (e.g., an amine).

Solubility in Conc. H₂SO₄: Most compounds containing oxygen or nitrogen atoms are

soluble in cold, concentrated sulfuric acid.[15]

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the physical characterization of an

organic compound like 4-Bromodibenzofuran.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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